Cas no 860609-92-3 (N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}benzenecarboxamide)

• Product Name: N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}benzenecarboxamide
• CAS No: 860609-92-3
• CID: 4661101
• Update Time: 2025-06-11

N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}benzenecarboxamide

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}benzenecarboxamide

Introduction to N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}benzenecarboxamide (CAS No. 860609-92-3)

N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}benzenecarboxamide, identified by its CAS number 860609-92-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzenecarboxamide moiety linked to a thienyl ring system. The presence of multiple functional groups, such as cyano, cyanomethylsulfanyl, and phenyl substituents, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural complexity of N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}benzenecarboxamide not only contributes to its unique chemical properties but also opens up numerous possibilities for its application in synthetic chemistry. The benzenecarboxamide group is known for its role in the design of bioactive molecules, often serving as a key pharmacophore in the development of drugs targeting various therapeutic areas. In contrast, the thienyl ring system is frequently encountered in natural products and pharmaceuticals, offering potential advantages such as enhanced solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}benzenecarboxamide and biological targets. Studies have demonstrated that the compound exhibits binding affinity to certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary computational studies indicate that the molecule may interact with proteins involved in inflammatory pathways, making it a candidate for further investigation in the treatment of chronic inflammatory diseases.

The synthesis of N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}benzenecarboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the thienyl ring system through cyclization reactions, followed by functionalization with cyano and cyanomethylsulfanyl groups. The introduction of the phenyl substituent and subsequent carboxamide formation are critical steps that require precise control over reaction conditions. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have improved the efficiency of these synthetic routes, enabling the scalable production of this compound.

From a pharmaceutical perspective, N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}benzenecarboxamide holds promise as a scaffold for developing novel therapeutic agents. The combination of structural features from different bioactive classes allows for the exploration of diverse pharmacological profiles. Researchers are particularly interested in its potential applications in oncology, where molecules with similar structural motifs have shown efficacy against various cancer types. Additionally, the compound's ability to modulate biological pathways associated with neurodegenerative diseases makes it an attractive candidate for further preclinical studies.

In conclusion, N-{2-Cyano-5-(cyanomethyl)sulfanyl-4-phenyl-3-thienyl}benzenecarboxamide (CAS No. 860609-92-3) represents a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable tool for exploring new drug candidates across multiple therapeutic areas. As research continues to uncover its biological activities and synthetic possibilities, this molecule is poised to play a crucial role in the development of next-generation pharmaceuticals.